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Compound of Interest

Compound Name: Amifloxacin mesylate
CAS No.: 88036-80-0
Cat. No.: B1664872
Get Quote
Abstract

This guide provides a standardized protocol for the preparation of Amifloxacin Mesylate stock
solutions in water. Amifloxacin is a fluoroquinolone antibiotic targeting bacterial DNA gyrase
and topoisomerase V. While the free base exhibits poor aqueous solubility, the mesylate salt
(methanesulfonate) is engineered for enhanced hydrophilicity. This protocol addresses critical
handling requirements—specifically light sensitivity, hygroscopicity, and stoichiometric
correction—to ensure maximum potency and reproducibility in biological assays.

Material Specifications
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Component Specification Purpose

Amifloxacin Mesylate (CAS: Active Pharmaceutical
Compound )

88036-80-0) Ingredient (API)
Purity 98% (HPLC) Ensure assay reliability

Ultrapure Water (Type |, 18.2

M Dissolution medium

Solvent )
(nuclease/endotoxin-free)
cm)
o 0.22 Sterilization without significant

Filtration ]

m PES or PVDF Syringe Filter drug adsorption

Amber Polypropylene Protection from UV/visible light
Storage ) ]

Microtubes (1.5 mL) degradation

Critical Properties & Handling
3.1 Stoichiometry (The "Salt Correction")

Researchers often overlook the molecular weight difference between the free base and the salt
form, leading to under-dosing. You must account for the methanesulfonic acid moiety.[1]

o Amifloxacin (Free Base): MW

334.35 g/mol [2]

» Amifloxacin Mesylate (Salt): MW

430.49 g/mol

e Correction Factor:
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Rule of Thumb: To achieve a concentration of

mg/mL of active Amifloxacin, you must weigh

mg of the Mesylate salt.

3.2 Stability Profile

¢ Photosensitivity: Fluoroquinolones undergo rapid photodegradation
(decarboxylation/oxidation) upon exposure to UV and ambient light. Always handle in low-
light conditions and use amber vessels.

e Hygroscopicity: Mesylate salts can absorb atmospheric moisture. Equilibrate the vial to room
temperature before opening to prevent condensation, which alters the effective mass.

Preparation Protocol (10 mM Stock)

This protocol describes the preparation of 10 mL of a 10 mM stock solution.

Step 1. Calculations

Target Concentration: 10 mM (10 mmol/L) Volume: 10 mL (0.01 L) Required Moles:
Required Mass (Mesylate):

(43.05 mg)[2][1][3][4][5]

Step 2: Weighing & Dissolution[6][7]

o Equilibrate: Allow the product vial to warm to room temperature (approx. 15 mins) to prevent
moisture intake.

o Weigh: Accurately weigh 43.05 mg of Amifloxacin Mesylate into a sterile, amber 15 mL

conical tube.

o Note: Use an antistatic gun if the powder is static-prone.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medkoo.com/products/34748
https://pubchem.ncbi.nlm.nih.gov/compound/163301
https://pubchem.ncbi.nlm.nih.gov/compound/Amifloxacin
https://mmbio.byu.edu/griffitts-lab/stock-solution
https://www.biomol.com/products/chemicals/biochemicals/gemifloxacin-mesylate-cay21047-5
https://www.neosynbio.com/antibiotic-stock-solution-mixing
https://static.igem.org/mediawiki/2018/e/ec/T--Toronto--_Antibacterial_Stock_Preperation_Protocol.pdf
https://www.benchchem.com/product/b1664872/docs?utm_src=pdf-body#application-note-protocol-for-preparing-amifloxacin-mesylate-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Solvent Addition: Add 8.0 mL of Ultrapure Water.

o Why not 10 mL immediately? Adding slightly less volume first allows for volume
adjustment after dissolution if using a volumetric flask, though for general biological
stocks, adding the full 10 mL directly to the tube is acceptable if

1% accuracy is tolerated. For this protocol, we assume direct addition for simplicity in a
sterile hood.

e Mixing: Vortex vigorously for 30-60 seconds.
o Observation: The solution should be clear and colorless to pale yellow.

o Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 5
minutes. Do not heat above 37°C.

Step 3: Sterilization[4]

e Pre-weta 0.22

m PES syringe filter with 0.5 mL of pure water (discard the flow-through). This minimizes
drug binding to the dry membrane.

o Pass the Amifloxacin solution through the filter into a new sterile amber tube.

Step 4: Aliquoting & Storage

¢ Divide the stock into 500

L aliquots in sterile amber microtubes.

o Why? This prevents freeze-thaw cycles. Each cycle can cause micro-precipitation and
hydrolysis.

o Label: "Amifloxacin Mesylate 10 mM (aq) [Date] [Initials]".

o Store: -20°C (stable for 6 months) or -80°C (stable for 1 year).

Data & Reference Tables
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hle 1- Ouic . de (¢ final vallime

Target

. Mass of
Concentration . . .
Amifloxacin Solvent (Water) Solubility Status
(Free Base .
. Mesylate Required
Equivalent)
1mM 0.43 mg 1.0 mL High Solubility
Soluble (Standard
10 mM 4.30 mg 1.0 mL
Stock)
Borderline (May
50 mM 21.52 mg 1.0 mL

require sonication)

Visual Workflows
Figure 1: Preparation Logic Flow
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Caption: Step-by-step workflow for preparing a sterile, stable Amifloxacin Mesylate stock
solution.

Figure 2: Storage & Stability Decision Tree

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1664872/docs?utm_src=pdf-body-img#application-note-protocol-for-preparing-amifloxacin-mesylate-stock-solution
https://www.benchchem.com/product/b1664872/docs?utm_src=pdf-body#application-note-protocol-for-preparing-amifloxacin-mesylate-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Store at 4°C
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Long Term Thaw at RT
(Do not heat)

Store at -80°C

(> 6 Months)

Click to download full resolution via product page

Caption: Decision matrix for optimal storage conditions based on experimental timeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Mixing Antibiotic Stock Solutions for Synthetic Biology — NeoSynBio [neosynbio.com]
e 7. static.igem.org [static.igem.org]

 To cite this document: BenchChem. [Application Note: Protocol for Preparing Amifloxacin
Mesylate Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664872/docs#application-note-protocol-for-
preparing-amifloxacin-mesylate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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